Cas no 121324-49-0 (Benzenecarboximidamide,4,4'-[1,4-butanediylbis(oxy)]bis-, hydrochloride (9CI))
121324-49-0 structure
Product Name:Benzenecarboximidamide,4,4'-[1,4-butanediylbis(oxy)]bis-, hydrochloride (9CI)
CAS No:121324-49-0
MF:C18H23ClN4O2
MW:362.853822946548
CID:145005
PubChem ID:129418
Update Time:2025-04-19
Benzenecarboximidamide,4,4'-[1,4-butanediylbis(oxy)]bis-, hydrochloride (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarboximidamide,4,4'-[1,4-butanediylbis(oxy)]bis-, hydrochloride (9CI)
- 4-[4-(4-carbamimidoylphenoxy)butoxy]benzenecarboximidamide,hydrochloride
- butamidine
- 1,4-Bis(4-amidinophenoxy)butane
- 4,4'-[butane-1,4-diylbis(oxy)]dibenzenecarboximidamide
- 4,4'-[butane-1,4-diylbis(oxy)]dibenzenecarboximidamide hydrochloride (1:1)
- Benzenecarboximidamide, 4,4'-(1,4-butanediylbis(oxy))bis-, hydrochloride
- 4,4'-(1,4-Butanediyl)bis(oxy)bisbenzamidine
- 4,4'-[1,4-Butanediylbis(oxy)]bis[benzamidine]
- 4-[4-(4-carbamimidoylphenoxy)butoxy]benzenecarboximidamide;hydrochloride
- 121324-49-0
-
- Inchi: 1S/C18H22N4O2.ClH/c19-17(20)13-3-7-15(8-4-13)23-11-1-2-12-24-16-9-5-14(6-10-16)18(21)22;/h3-10H,1-2,11-12H2,(H3,19,20)(H3,21,22);1H
- InChI Key: PGCCWKNTLABRMZ-UHFFFAOYSA-N
- SMILES: Cl.O(C1C=CC(C(=N)N)=CC=1)CCCCOC1C=CC(C(=N)N)=CC=1
Computed Properties
- Exact Mass: 326.17446
- Monoisotopic Mass: 326.174
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Boiling Point: 530.4°Cat760mmHg
- Flash Point: 274.6°C
- Refractive Index: 1.6
- PSA: 118.2
Benzenecarboximidamide,4,4'-[1,4-butanediylbis(oxy)]bis-, hydrochloride (9CI) Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
121324-49-0 (Benzenecarboximidamide,4,4'-[1,4-butanediylbis(oxy)]bis-, hydrochloride (9CI)) Related Products
- 104-32-5(Propamidine)
- 100-33-4(4-{5-(4-carbamimidoylphenoxy)pentyloxy}benzene-1-carboximidamide)
- 3811-75-4(4-{6-(4-carbamimidoylphenoxy)hexyloxy}benzene-1-carboximidamide)
- 25412-71-9(4-ethoxy-benzamidine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk